Cas no 2034556-19-7 (N-2-(1-benzofuran-2-yl)-2-methoxyethylfuran-3-carboxamide)

• Product Name: N-2-(1-benzofuran-2-yl)-2-methoxyethylfuran-3-carboxamide
• CAS No: 2034556-19-7
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 6395689
• PubChem ID: 119104108
• Update Time: 2025-11-01

N-2-(1-benzofuran-2-yl)-2-methoxyethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzofuran-2-yl)-2-methoxyethylfuran-3-carboxamide
• N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]furan-3-carboxamide
• N-(2-(benzofuran-2-yl)-2-methoxyethyl)furan-3-carboxamide
• F6556-4244
• AKOS026703836
• 2034556-19-7

• Inchi： 1S/C16H15NO4/c1-19-15(9-17-16(18)12-6-7-20-10-12)14-8-11-4-2-3-5-13(11)21-14/h2-8,10,15H,9H2,1H3,(H,17,18)
• InChI Key： TXYNKPVVYULOKM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(CNC(C1=COC=C1)=O)OC

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.6Ų

Additional information on N-2-(1-benzofuran-2-yl)-2-methoxyethylfuran-3-carboxamide

N-2-(1-Benzofuran-2-yl)-2-methoxyethylfuran-3-carboxamide: A Comprehensive Overview

N-2-(1-Benzofuran-2-yl)-2-methoxyethylfuran-3-carboxamide, also known by its CAS number 2034556-19-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzofuran moiety with a methoxyethyl group and a carboxamide functional group. The integration of these structural elements contributes to its diverse chemical properties and potential applications in drug discovery and material science.

Recent studies have highlighted the importance of benzofuran derivatives in the development of bioactive compounds. The benzofuran ring system, as seen in N-2-(1-Benzofuran-2-yl)-2-methoxyethylfuran-3-carboxamide, is known for its ability to participate in various biological interactions, including receptor binding and enzyme inhibition. This makes it a valuable component in the design of new therapeutic agents. For instance, research has shown that benzofuran-containing compounds can exhibit anti-inflammatory, antioxidant, and anticancer activities, underscoring their potential in medicinal chemistry.

The methoxyethyl group attached to the benzofuran moiety further enhances the compound's chemical versatility. Methoxy groups are commonly used in organic synthesis to improve solubility, stability, and bioavailability of molecules. In the case of N-2-(1-Benzofuran-2-yl)-2-methoxyethylfuran-3-carboxamide, this substitution may play a critical role in modulating the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

The carboxamide functional group present in this compound adds another layer of complexity to its chemical profile. Carboxamides are known for their ability to form hydrogen bonds, which can influence the compound's solubility and interactions with biological targets. Recent advancements in computational chemistry have allowed researchers to model these interactions with high precision, providing deeper insights into the compound's potential bioactivity.

From a synthetic perspective, the construction of N-2-(1-Benzofuran-2-yl)-2-methoxyethylfuran-3-carboxamide involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the benzofuran derivative, followed by functionalization with the methoxyethyl group and subsequent coupling with the carboxamide moiety. These steps require precise control over reaction conditions to ensure high yields and product purity.

Recent research has also explored the physical and chemical properties of this compound. Studies have revealed that it exhibits moderate solubility in common organic solvents and demonstrates thermal stability up to certain temperatures. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, which are essential for quality control and characterization purposes.

In terms of applications, N-2-(1-Benzofuran-2-yl)-2-methoxyethylfuran-3-carboxamide has shown promise in several areas. Its potential as an anticancer agent has been explored through in vitro assays, where it demonstrated selective cytotoxicity against cancer cell lines. Additionally, its antioxidant properties suggest applications in skincare products or food additives aimed at preventing oxidative damage.

The development of efficient synthesis routes for this compound remains an active area of research. Scientists are continually seeking to optimize existing methods or develop novel strategies that enhance scalability and reduce production costs. For example, recent advancements in catalytic asymmetric synthesis have opened new avenues for constructing complex molecules like this one with high enantioselectivity.

In conclusion, N-2-(1-Benzofuran-2-yl)-2-methoxyethylfuran-3-carboxamide is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery and material science. As ongoing studies continue to uncover its full range of applications, this compound is likely to play an increasingly important role in advancing modern chemistry.